2,4-D isopropyl ester
2,4-D isopropyl ester
Brand Name:
Vulcanchem
CAS No.:
94-11-1
VCID:
VC0165540
InChI:
InChI=1S/C11H12Cl2O3/c1-7(2)16-11(14)6-15-10-4-3-8(12)5-9(10)13/h3-5,7H,6H2,1-2H3
SMILES:
CC(C)OC(=O)COC1=C(C=C(C=C1)Cl)Cl
Molecular Formula:
C11H12Cl2O3
Molecular Weight:
263.11 g/mol
2,4-D isopropyl ester
CAS No.: 94-11-1
Reference Standards
VCID: VC0165540
Molecular Formula: C11H12Cl2O3
Molecular Weight: 263.11 g/mol
CAS No. | 94-11-1 |
---|---|
Product Name | 2,4-D isopropyl ester |
Molecular Formula | C11H12Cl2O3 |
Molecular Weight | 263.11 g/mol |
IUPAC Name | propan-2-yl 2-(2,4-dichlorophenoxy)acetate |
Standard InChI | InChI=1S/C11H12Cl2O3/c1-7(2)16-11(14)6-15-10-4-3-8(12)5-9(10)13/h3-5,7H,6H2,1-2H3 |
Standard InChIKey | WHOKDONDRZNCBC-UHFFFAOYSA-N |
Impurities | /SRP/: Impurities are carried over from substrates, 2,4-D and isopropyl alcohol, during synthesis. SIXTEEN SAMPLES OF 2,4-D, AS ESTERS AND AMINE SALTS, WERE ANALYZED FOR CHLORINATED DIBENZO-P-DIOXINS. DI-, TRI-, & TETRA-CHLORODIBENZO-P-DIOXINS WERE IDENTIFIED. ESTER FORMULATIONS SHOWED MUCH HIGHER LEVELS OF CONTAMINATION THAN AMINE /2,4-D ESTERS AND AMINE SALTS/ |
SMILES | CC(C)OC(=O)COC1=C(C=C(C=C1)Cl)Cl |
Canonical SMILES | CC(C)OC(=O)COC1=C(C=C(C=C1)Cl)Cl |
Boiling Point | 30 °C @ 1 mm Hg |
Colorform | Liquid Colorless /SRP: dependent on purity/ May be a solid if pure. |
Density | 1.255-1.270 @ 25 °C/25 °C |
Flash Point | Greater than 175 °F (open cup) /2,4-D esters/ |
Melting Point | 5.0 °C 5-10 °C and 20-25 °C (two forms) |
Shelf Life | Shelf life of ester formulations varies, depending on the emulsifying system. Some retain satisfactory emulsifying properties after 3 yr. /2,4-D ester salt/ |
Solubility | 1.42e-04 M Sol in alcohols and most oils /SRP: depends on pH; will hydrolyze at alkaline ph on prolonged standing/ Soluble in oil In water, 37.3 mg/l (temperature not specified) |
Synonyms | Esteron 44, 2.4-Dichlorophenoxy acetic acid-isopropyl ester |
Vapor Pressure | 2.32e-04 mmHg 2.32X10-4 mm Hg @ 25 °C |
PubChem Compound | 7173 |
Last Modified | Nov 12 2021 |
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